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Compound of Interest

Compound Name: 4-Bromobenzoic-d4 Acid

Cat. No.: B602585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the safety information for 4-Bromobenzoic-d4
acid, compiled from Safety Data Sheets (SDS). It is intended to serve as a technical guide for

professionals in research and development. The safety, handling, and hazard information

presented is primarily based on the non-deuterated analog, 4-Bromobenzoic acid, as its

properties are representative for safety considerations.

Chemical Identification and Properties
4-Bromobenzoic-d4 acid is the deuterated form of 4-Bromobenzoic acid, often used as an

internal standard or tracer in quantitative analysis.[1] While its safety profile is analogous to its

non-deuterated counterpart, the molecular weight differs.

Table 1: Physical and Chemical Properties | Property | Value | Source | | --- | --- | --- | |

Molecular Formula | C₇HD₄BrO₂ |[2] | | Molecular Weight | 205.04 g/mol |[1][2][3] | | CAS

Number | 787624-24-2 | | | Appearance | White to off-white or beige solid powder/crystals. | | |

Melting Point | 252-254 °C | | | Boiling Point | 299.8 °C at 760 mmHg | | | Flash Point | 135.1 °C

| | | Density | 1.894 g/cm³ | | | Solubility | Slightly soluble in water; soluble in hot water. Soluble

in ethanol and DMSO. | | pKa | 3.96 at 25°C | | | Log Pow (n-octanol/water)| 2.86 at 25°C | |
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This substance is classified as hazardous. The primary routes of exposure are inhalation, skin

contact, eye contact, and ingestion.

Table 2: GHS Hazard Classification

Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.

| Acute Aquatic Toxicity | - | H402: Harmful to aquatic life. |

Signal Word: Warning

Hazard Pictogram: GHS07 (Exclamation mark)

Experimental and Safety Protocols
While detailed toxicological experimental data is not available in standard SDSs, established

protocols for safe handling, emergency response, and storage are critical for laboratory

personnel.

Immediate medical attention is recommended following any exposure.

Table 3: First-Aid Protocols
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Exposure Route Protocol

Inhalation

Remove the individual to fresh air. If
breathing has stopped, provide artificial
respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing. If skin irritation persists,

get medical advice.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

| Ingestion | Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a POISON CENTER or doctor immediately. |

Table 4: Fire-Fighting Protocols

Measure Protocol

Suitable Extinguishing Media
Use water spray, dry chemical, carbon
dioxide, or appropriate foam.

Unsuitable Extinguishing Media Do not use a heavy water stream.

Hazardous Combustion Products

During a fire, irritating and highly toxic gases

may be generated, including carbon monoxide,

carbon dioxide, and hydrogen bromide.

| Protective Equipment | Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear. |

Personnel Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE) as detailed in Section 4. Avoid breathing dust. Ensure adequate
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ventilation.

Environmental Precautions: Prevent the substance from entering drains or public waters.

Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,

labeled disposal container. Avoid generating dusty conditions. Clean the spill area

thoroughly.

Handling, Storage, and Personal Protection
Proper handling and storage are essential to minimize risk.

Table 5: Handling and Storage Conditions

Condition Requirement

Handling

Use with adequate ventilation. Avoid
contact with skin, eyes, and clothing. Do
not ingest or inhale. Wash hands
thoroughly after handling. Avoid the
formation of dust.

Storage

Store in a cool, dry, well-ventilated area. Keep

the container tightly closed. Recommended

storage temperatures vary; options include

refrigerator (2-8°C) or frozen (-20°C) for long-

term stability.

| Incompatible Materials | Strong oxidizing agents and strong acids. |

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to EN166 or OSHA's 29 CFR 1910.133 regulations.

Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and clothing to

prevent skin exposure.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH or European Standard EN 149 approved respirator.
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Safety Workflow and Logic
The following diagram illustrates the logical flow for safely managing 4-Bromobenzoic-d4 acid
in a laboratory setting.
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Caption: Logical workflow for handling 4-Bromobenzoic-d4 acid.

This guide summarizes the key safety data for 4-Bromobenzoic-d4 acid. Users should always

consult the specific Safety Data Sheet provided by their supplier before handling this chemical

and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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